Cas no 2228631-32-9 (2-(2-chloro-6-methylphenyl)ethanimidamide)

• Product Name: 2-(2-chloro-6-methylphenyl)ethanimidamide
• CAS No: 2228631-32-9
• MF: C₉H₁₁ClN₂
• MW: 182.650040864944
• CID: 6080295
• PubChem ID: 165882787
• Update Time: 2025-06-11

2-(2-chloro-6-methylphenyl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-6-methylphenyl)ethanimidamide
• 2228631-32-9
• EN300-1975735

• Inchi： 1S/C9H11ClN2/c1-6-3-2-4-8(10)7(6)5-9(11)12/h2-4H,5H2,1H3,(H3,11,12)
• InChI Key： YZYWCCWYQAHDCL-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C)=C1CC(=N)N

Computed Properties

• Exact Mass: 182.0610761g/mol
• Monoisotopic Mass: 182.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49.9Ų

Additional information on 2-(2-chloro-6-methylphenyl)ethanimidamide

Recent Advances in the Study of 2-(2-chloro-6-methylphenyl)ethanimidamide (CAS: 2228631-32-9)

The compound 2-(2-chloro-6-methylphenyl)ethanimidamide (CAS: 2228631-32-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and mechanisms of action, providing valuable insights for drug development and biomedical research.

One of the key areas of investigation has been the compound's role as a precursor or intermediate in the synthesis of more complex bioactive molecules. Researchers have explored its utility in the development of novel antimicrobial agents, given its structural resemblance to known pharmacophores. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-(2-chloro-6-methylphenyl)ethanimidamide exhibited potent activity against multidrug-resistant bacterial strains, highlighting its potential in addressing the global antibiotic resistance crisis.

In addition to its antimicrobial properties, recent research has also investigated the compound's potential in neurological disorders. A preclinical study conducted by a team at Harvard Medical School revealed that certain analogs of 2-(2-chloro-6-methylphenyl)ethanimidamide could modulate neurotransmitter systems, suggesting possible applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings were further supported by in vitro and in vivo experiments showing improved cognitive function in animal models.

The synthetic accessibility of 2-(2-chloro-6-methylphenyl)ethanimidamide has also been a focus of recent research. A 2024 paper in Organic Process Research & Development detailed an optimized, scalable synthesis route that improves yield and purity while reducing environmental impact. This advancement is particularly significant for industrial-scale production, making the compound more accessible for further pharmaceutical development.

Despite these promising developments, challenges remain in fully understanding the compound's safety profile and pharmacokinetic properties. Current research efforts are directed toward comprehensive toxicological studies and formulation optimization to enhance bioavailability. The ongoing investigation of 2-(2-chloro-6-methylphenyl)ethanimidamide and its derivatives continues to open new avenues in drug discovery, with potential applications extending beyond current therapeutic areas.